6-Methyl-3-oxo-3,4-dihydropyrazine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular weight of “6-Methyl-3-oxo-3,4-dihydropyrazine-2-carboxamide” is 153.14 . The InChI code is 1S/C6H7N3O2/c1-3-2-8-6(11)4(9-3)5(7)10/h2H,1H3,(H2,7,10)(H,8,11) .Physical And Chemical Properties Analysis
The melting point of “6-Methyl-3-oxo-3,4-dihydropyrazine-2-carboxamide” is 243-244°C . The compound has a molecular weight of 153.14 . The density of a related compound, “3,4-Dihydro-6-methyl-3-oxo-2-pyrazinecarbonitrile”, is 1.31±0.1 g/cm3 .Scientific Research Applications
Antitumor Activity
The compound has been synthesized and evaluated for its growth inhibition in seven human solid tumor and a human leukemia HL-60 cell lines . It showed more activity than other compounds and the positive control temozolomide .
Synthesis of Heterocyclic Compounds
The compound was synthesized by both an acid- and base-catalyzed aldol condensation of 3-methyl-6-acetyl-2(3H)-benzothiazolone and 3,4,5-trimethoxyacetophenone . This method of synthesis can be used to create a variety of heterocyclic compounds .
Antibacterial Activity
The compound has shown significant antibacterial activity against both Gram-positive and Gram-negative species .
Interaction with N-nucleophiles, Amines, and Hydrazines
The compound has been studied for its interaction with N-nucleophiles, amines, and hydrazines .
For “5-methyl-2-oxo-1H-pyrazine-3-carboxamide”:
Antimicrobial, Anti-inflammatory, Antiviral, Antifungal, Antioxidant, Antitumor, and Kinase Inhibitory Activities
Pyrrolopyrazine derivatives, such as 5-methyl-2-oxo-1H-pyrazine-3-carboxamide, have exhibited a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .
Synthesis of 1,2,3-Triazolo-Fused Pyrazines and Pyridazines
The compound has been used in the synthesis of 1,2,3-triazolo-fused pyrazines and pyridazines .
Biological Applications Against Human Recombinant Alkaline Phosphatase
The compound has been screened against human recombinant alkaline phosphatase including human tissue-nonspecific alkaline phosphatase (h-TNAP), tissue specific human intestinal alkaline phosphatase (h-IAP), human placental alkaline phosphatase (h-PLAP) and human germ cell alkaline phosphatase (h-GCAP) .
Cytotoxicity Against Human Cervical (HeLa) Cell Lines
The compound has shown cytotoxicity against human cervical (HeLa) cell lines .
Safety and Hazards
The safety information for “6-Methyl-3-oxo-3,4-dihydropyrazine-2-carboxamide” indicates that it may cause skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
5-methyl-2-oxo-1H-pyrazine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3O2/c1-3-2-8-6(11)4(9-3)5(7)10/h2H,1H3,(H2,7,10)(H,8,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUPAWCXFTGKASP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CNC(=O)C(=N1)C(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-3-oxo-3,4-dihydropyrazine-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.